Cas no 22172-17-4 (Methylswertianin)

Methylswertianin Properties

Names and Identifiers

• 1,8-Dihydroxy-2,6-dimethoxy-9H-xanthen-9-one
• 9H-Xanthen-9-one,1,8-dihydroxy-2,6-dimethoxy-
• 1,8-dihydroxy-2,6-dimethoxyxanthen-9-one
• 1,8-dihydroxy-2,6-dimethoxyxanthone
• 1,8-dihydroxy-3,7-dimethoxyxanthone
• 2-O-Methylswertianin
• 7-O-methyl swertianin
• Methylswertianin
• metylswertianin
• Swertiaperennin
• swertsiaperennin
• Xanthen-9-one,1,8-dihydroxy-2,6-dimethoxy
• 1,8-Dihydroxy-3,7-dimethoxyxanthen-9-one
• Svercyaperenin
• Swertiaperenine
• Xanthen-9-one, 1,8-dihydroxy-2,6-dimethoxy-
• 9H-Xanthen-9-one, 1,8-dihydroxy-2,6-dimethoxy-
• BDBM174836
• 7996AH
• API0024877
• AK128299
• AX82
• Swertiaperrenin
• XAA17217
• 1,8-dihydroxy-2,6-dimethoxy-xanthen-9-one
• U
• AC-34321
• US9114126, 2027BA2
• HY-N1995
• Q-100281
• CHEBI:1228
• 1,8-Dihydroxy-2,6-dimethoxyxanthen-9-one
• 1,8-Dihydroxy-2,6-dimethoxyxanthone
• Q27105429
• 5-18-05-00186 (Beilstein Handbook Reference)
• CS-0018316
• SCHEMBL18240046
• 1, 8-dihydroxy-2, 6-dimethoxyxanthen-9-one
• BRN 1351740
• CHEMBL3704820
• 22172-17-4
• AKOS016013391
• DTXSID50176709
• FT-0698038
• 1,8-Dihydroxy-3,7-dimethoxyxanthone
• DA-75503
• +Expand

• MDL： MFCD01741509
• InChIKey： PUECEVJMPDNNHT-UHFFFAOYSA-N
• Inchi： 1S/C15H12O6/c1-19-7-5-8(16)12-11(6-7)21-9-3-4-10(20-2)14(17)13(9)15(12)18/h3-6,16-17H,1-2H3
• SMILES： O1C2C([H])=C([H])C(=C(C=2C(C2=C(C([H])=C(C([H])=C12)OC([H])([H])[H])O[H])=O)O[H])OC([H])([H])[H]
• BRN： 1351740

Computed Properties

• Exact Mass: 288.063388g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 288.063388g/mol
• Monoisotopic Mass: 288.063388g/mol
• Topological Polar Surface Area: 85.2Ų
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 288.25

Experimental Properties

• LogP: 2.37460
• PSA: 89.13000
• Refractive Index: 1.652
• Boiling Point: 546.3°Cat760mmHg
• Melting Point: 191-192 ºC
• Flash Point: 210.6°C
• Color/Form: Powder
• Density: 1.452

Methylswertianin Security Information

• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Signal Word：Warning

Methylswertianin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Flavonoids
• Xanthones